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Primary Findings: SAE 1006 / AISI 1006 Steel
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Compound of Interest

Compound Name: ST-1006

Cat. No.: B15140489

The designation "1006" in the context of materials science refers to a specific grade of low-
carbon steel. This material is characterized by its chemical composition and mechanical
properties, which make it suitable for various industrial applications.

Chemical Composition of SAE 1006 Steel

The chemical composition of SAE 1006 steel is tightly controlled to ensure its desired
properties. The typical elemental ranges are summarized in the table below.

Element Percentage (%)
Carbon (C) <0.08
Manganese (Mn) 0.25-0.40
Phosphorus (P) <0.040

Sulfur (S) <0.050

Iron (Fe) Balance

This data is compiled from multiple sources specifying the chemical makeup of SAE 1006 steel.

[1]

Mechanical and Physical Properties of SAE 1006 Steel

The low carbon content of SAE 1006 steel results in a material that is highly ductile, formable,
and weldable.[2][3] Its mechanical and physical properties are detailed in the following tables.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15140489?utm_src=pdf-interest
https://stavianmetal.com/en/sae-1006/
https://metinvestholding.com/en/products/steel-grades/1006
https://metalzenith.com/blogs/steel-properties/1006-steel-properties-and-key-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mechanical Properties

Property Value
Tensile Strength 330 MPa
Yield Strength 285 MPa
Elongation at Break (in 50 mm) 20%
Reduction of Area 45%
Hardness, Brinell 95
Hardness, Knoop 113
Hardness, Rockwell B 55
Hardness, Vickers 97
Machinability 55%

Mechanical properties of AISI 1006 cold drawn carbon steel.[4]

Physical Properties

Property Value

Density 7.872 g/lcm3

Physical properties of AISI 1006 carbon steel.[4]

Other Mentions of "1006" in Scientific Literature

While the predominant identification for "ST-1006" is steel, the search results included other
instances of "1006" in different scientific contexts. It is important to note that none of these refer
to a specific, standalone chemical compound designated as "ST-1006."

o Genetics: The identifier "su1006" appears in the context of genetic research in the nematode
Caenorhabditis elegans. Specifically, it is part of the designation for a mutant allele, rol-
6(su1006), used in creating the TJ356 strain.[5]
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 Clinical Trials: The number "1006" has been used as an abstract or identifier number in
clinical trial presentations. For instance, an extended follow-up of a study on "golcadomide
plus rituximab" in patients with relapsed or refractory follicular lymphoma was designated as
Abstract #1006.[6]

o Academic Courses: The number "1006" is also used to designate academic course codes,
such as BIOL1006 for a course on "Life and Evolution".[7]

Conclusion

Based on a comprehensive search, there is no publicly available information on a chemical
compound with the specific identifier "ST-1006" that would be relevant to researchers,
scientists, and drug development professionals in the manner requested. The overwhelming
majority of references point to SAE 1006 steel. Therefore, the creation of an in-depth technical
guide on the chemical structure, properties, signaling pathways, and experimental protocols for
a chemical entity named "ST-1006" is not possible with the currently available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15140489+#st-1006-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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